3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride

• IUPAC Name: 3-bromo-5-(trifluoromethyl)benzenesulfonyl chloride
• InChI: InChI=1S/C7H3BrClF3O2S/c8-5-1-4(7(10,11)12)2-6(3-5)15(9,13)14/h1-3H
• InChI Key: YBUJCZFWJSUTSN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1S(=O)(=O)Cl)Br)C(F)(F)F
• Molecular Formula: C7H3BrClF3O2S
• DSSTOX Substance ID: DTXSID70381030
• Molecular Weight: 323.52 g/mol
• CAS No.: 351003-46-8

Description

3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride, also known as BTM-Cl, is a sulfonyl chloride compound used in organic synthesis. It is a colorless, volatile liquid, and is soluble in organic solvents such as methanol and dichloromethane. BTM-Cl is an important reagent in organic synthesis, as it can be used to introduce the trifluoromethyl group into organic molecules. This group is often used to increase the lipophilicity of molecules, and can also be used to improve the bioavailability of drugs.

Scientific Research Applications

Use in Palladium-Catalyzed Arylation

3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride has been explored in palladium-catalyzed arylation processes. For instance, it's used in the Pd-catalyzed desulfitative arylation, which involves coupling with heteroarenes without cleaving the C-Br bonds, leading to regioselective arylations (Skhiri et al., 2015). This reactivity has been demonstrated with various benzenesulfonyl chlorides, including bromo- and iodobenzenesulfonyl chlorides (Beladhria et al., 2014).

Synthesis of Key Building Blocks

This compound is vital in synthesizing key building blocks for other chemicals. For example, it's used in the synthesis of 2-(2,2-difluoroethoxy)-6-(trifluoromethyl)benzenesulfonyl chloride, a critical component of penoxsulam (Huang et al., 2019).

Role in Synthesizing Functionalized Arylfurans

This compound is instrumental in producing functionalized arylfurans. Its use in the palladium-catalyzed desulfitative 5-arylation of furans has been reported, with the reaction tolerating a range of substituents on the benzenesulfonyl derivative (Beladhria et al., 2014).

Application in Conjugate Addition Reactions

The reactivity of this compound with enones has been explored, demonstrating its potential in conjugate addition reactions and subsequent transformations (Yuan et al., 2015).

Synthesis of Purine Cyclonucleosides

It has been used in the sulfonylation of bromoadenosine derivatives, leading to the synthesis of purine cyclonucleosides, demonstrating its significance in nucleoside chemistry (Ikehara & Kaneko, 1970).

Direct Arylations with Heteroarenes

Its application extends to direct arylation with heteroarenes, where it acts as a coupling partner, facilitating the synthesis of arylated heteroarenes (Mao et al., 2020).

Photodynamic Therapy Applications

This compound has been used in the synthesis of new zinc phthalocyanine with potential applications in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

C-H Bond Functionalization in Organic Synthesis

This compound plays a role in C-H bond functionalization, particularly in the synthesis of arylated fulvenes, demonstrating its versatility in organic synthesis (Brahim et al., 2017).

Safety and Hazards

This compound is classified as a skin corrosive substance (Skin Corr. 1B) and is dangerous. It can cause severe skin burns and eye damage. Therefore, it’s recommended to use personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves when handling this compound.

Mechanism of Action

Target of Action

Sulfonyl chloride compounds are generally known to react with amines, alcohols, and phenols, forming sulfonamides, sulfonic esters, and sulfonic acids respectively .

Mode of Action

3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride, like other sulfonyl chlorides, is a reactive compound that can participate in substitution reactions . The chlorine atom in the sulfonyl chloride group is a good leaving group, making it susceptible to nucleophilic attack by amines, alcohols, or phenols .

Biochemical Pathways

The products of its reactions, such as sulfonamides, sulfonic esters, and sulfonic acids, can participate in various biochemical processes .

Pharmacokinetics

As a general rule, the pharmacokinetic properties of a compound depend on factors such as its molecular weight, polarity, and solubility .

Result of Action

It’s known that sulfonyl chloride compounds can cause severe skin burns and eye damage .

Action Environment

Environmental factors such as temperature, pH, and the presence of other reactive species can influence the action, efficacy, and stability of this compound . For instance, it should be stored under inert gas at 2-8°C .

Biochemical Analysis

Biochemical Properties

3-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride plays a significant role in various biochemical reactions. It is often used as a reagent in the synthesis of sulfonamides, which are compounds that can inhibit the activity of certain enzymes. This compound interacts with enzymes such as carbonic anhydrase and proteases, forming stable sulfonamide bonds that inhibit enzyme activity . The nature of these interactions involves the formation of covalent bonds between the sulfonyl chloride group and the active site of the enzyme, leading to enzyme inhibition.

Cellular Effects

The effects of this compound on cells are profound. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling pathways . By inhibiting these kinases, this compound can disrupt normal cell signaling, leading to changes in gene expression and metabolic processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. The sulfonyl chloride group reacts with nucleophilic sites on enzymes and proteins, forming stable covalent bonds . This reaction can lead to enzyme inhibition or activation, depending on the specific enzyme involved. Additionally, this compound can influence gene expression by modifying transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially in the presence of moisture . Long-term exposure to this compound in in vitro or in vivo studies has shown that it can have lasting effects on cellular function, including sustained enzyme inhibition and altered gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit target enzymes without causing significant toxicity . At higher doses, it can lead to toxic effects, including damage to tissues and organs. Threshold effects have been observed, where a certain dosage level leads to a marked increase in adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are involved in the metabolism of various compounds . This interaction can affect metabolic flux and alter the levels of metabolites in the cell. The compound can also influence the activity of other enzymes involved in metabolic pathways, leading to changes in cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can affect the localization and accumulation of the compound within specific cellular compartments. The compound’s distribution is influenced by its chemical properties, such as its lipophilicity and ability to form covalent bonds with proteins.

Subcellular Localization

The subcellular localization of this compound is determined by its interactions with targeting signals and post-translational modifications . These interactions direct the compound to specific compartments or organelles within the cell, where it can exert its biochemical effects. For example, the compound may be localized to the nucleus, where it can influence gene expression, or to the mitochondria, where it can affect cellular metabolism.